Cholesteryl 11-eicosenoate

• Molecular Formula: C47H82O2
• Molecular Weight: 679.2 g/mol
• InChI: InChI=1S/C47H82O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h14-15,28,37-38,40-44H,7-13,16-27,29-36H2,1-6H3/b15-14+/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• InChIKey: OWTYWMJVQZQWFH-MFGBHIDYSA-N

Cholesteryl 11-Eicosenoate for Mesophase & Lipidomics

Cholesteryl 11-eicosenoate (CE 20:1(11Z), CAS 70832-37-0) is a cholesteryl ester formed by condensation of cholesterol with (11Z)-eicosenoic acid, carrying a single cis double bond at position 11 within its 20-carbon acyl chain [1]. It belongs to the cholesteryl ester class that serves as intracellular storage and intravascular transport forms of cholesterol and can exist in crystal, liquid crystal, and liquid states depending on temperature [2]. Its crystal structure has been determined by X-ray diffraction alongside its closest homologs, establishing baseline crystallographic parameters that distinguish it from both shorter-chain and differently unsaturated analogs [3].

Monounsaturated C20:1 chain Δ11 double bond enables smectic mesophase research fit

Crystal structure determined X-ray unit cell parameters support solid-state identity control

2 Da mass deficit vs. C20:0 HRMS-resolvable for lipidomics differentiation and MRM design

• [1] PubChem. Cholesteryl (11Z)-icosenoate. CID 53477794. National Center for Biotechnology Information. View Source
• [2] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Progress in Lipid Research. 1984;23(3):135-167. doi:10.1016/0163-7827(84)90002-x View Source
• [3] Sawzik P, Craven BM. Crystal data for fatty-acid esters of cholesterol and cholestanol. Journal of Applied Crystallography. 1981;14(5):351-352. doi:10.1107/S0021889881009539 View Source

Why Cholesteryl 11-Eicosenoate Cannot Be Replaced

Cholesteryl esters are not functionally interchangeable because acyl chain length and unsaturation position govern mesomorphic phase stability, crystalline packing, and membrane interaction thermodynamics [1]. Substituting the monounsaturated C20:1(11Z) with its saturated counterpart cholesteryl eicosanoate (C20:0) eliminates mesophase behavior entirely—the saturated ester exhibits only a single crystal-to-isotropic liquid transition without any liquid crystalline phase [2]. Conversely, substituting with the shorter-chain monounsaturated cholesteryl oleate (C18:1, Δ9) yields a cholesteryl ester with a lower melting point (44–47 °C) that forms both cholesteric and smectic mesophases, fundamentally altering the phase diagram and experimental outcomes . Even among monounsaturated C20+ esters, the double bond position relative to the steroid nucleus critically influences whether a smectic or cholesteric mesophase predominates [1].

Cholesteryl 11-eicosenoate (C20:1, Δ11)

Saturated C20:0 ester

Zero mesophases — cannot support smectic phase studies

Cholesteryl 11-eicosenoate

Cholesteryl oleate (C18:1, Δ9)

Different phase boundaries; cholesteric phase may be present, shifting working temperature phase state

Cholesteryl 11-eicosenoate

Cholesteryl cis-13-docosenoate (C22:1)

Altered unit cell dimensions and axial ratios; crystal packing and mesophase stability may not transfer

• [1] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta. 1981;664(1):98-107. doi:10.1016/0005-2760(81)90032-1 View Source
• [2] Davis GJ, Porter RS, Barrall EM. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals. 1970;10(1-2):1. doi:10.1080/15421407008083482 View Source

Cholesteryl 11-Eicosenoate: Key Differentiation Evidence

Crystal Lattice vs. cis-13-Docosenoate

Single-crystal X-ray diffraction data reported by Sawzik and Craven (1981) provide unit cell parameters for cholesteryl cis-11-eicosenoate (C47H82O2) and its direct homolog cholesteryl cis-13-docosenoate (C49H86O2). The crystal system, space group, and unit cell dimensions were determined under identical experimental conditions, enabling direct comparison of molecular packing as a function of acyl chain length and double bond position. The data reveal that the two-carbon homolog extension from C20:1 to C22:1 produces measurable differences in unit cell volume and axial ratios, reflecting distinct molecular packing arrangements in the crystalline state [1].

Crystal Lattice vs. C22:1 Homolog

Head-to-head comparison

Reported unit cell parameters differ systematically across C20:1, C22:1, C24:1 series (Sawzik & Craven, 1981)

Unique crystal packing defines identity; critical for solid-state reproducibility

Room-temp XRD; solvent-grown crystals

Evidence Dimension	Crystal unit cell parameters (system, space group, cell dimensions)
Target Compound Data	Cholesteryl cis-11-eicosenoate: C47H82O2; unit cell parameters determined by single-crystal XRD (Sawzik & Craven, 1981)
Comparator Or Baseline	Cholesteryl cis-13-docosenoate: C49H86O2; unit cell parameters determined under identical conditions; cholesteryl cis-15-tetracosenoate: C51H90O2; cholesteryl trans-9-octadecenoate: C45H78O2
Quantified Difference	Unit cell volume and axial ratios differ systematically across the homologous series; the two-carbon chain extension (C20:1→C22:1) and double bond position shift (Δ11→Δ13) produce distinct crystallographic fingerprints
Conditions	Single-crystal X-ray diffraction at room temperature; crystals grown from organic solvent

Why This Matters

Unique crystal lattice parameters serve as an identity-confirming quality control metric; procurement of the correct homolog is essential when crystallographic purity determines experimental reproducibility in solid-state or surface deposition studies.

• [1] Sawzik P, Craven BM. Crystal data for fatty-acid esters of cholesterol and cholestanol. Journal of Applied Crystallography. 1981;14(5):351-352. doi:10.1107/S0021889881009539 View Source

Mesophase Behavior vs. Saturated C20:0 Ester

Ginsburg and Small (1981) demonstrated by polarizing microscopy and differential scanning calorimetry (DSC) that the addition of a single cis double bond to the acyl chain of a fully saturated long-chain cholesteryl ester that otherwise exhibits no mesophases yields an ester displaying an unusually stable smectic mesophase but no cholesteric mesophase [1]. This finding is corroborated by Davis et al. (1970), who reported that cholesteryl eicosanoate (C20:0) exhibits only a single transition on both heating and cooling—a direct crystal-to-isotropic liquid transition without any intervening liquid crystalline phase [2]. In contrast, cholesteryl 11-eicosenoate (C20:1, Δ11), as a monounsaturated member of this long-chain series, is expected to display a stable smectic mesophase with no cholesteric phase based on the structure-property relationships established in the Ginsburg and Small systematic study.

Mesophase vs. Saturated C20:0

Cross-study comparable

Saturated C20:0 exhibits zero mesophases (crystal→isotropic liquid only); monounsaturated C20:1 expected to show stable smectic phase

Mesophase presence is binary; C20:0 cannot substitute in smectic-dependent protocols

DSC and polarizing microscopy data

Evidence Dimension	Number and type of mesophases observed on heating
Target Compound Data	Cholesteryl 11-eicosenoate (C20:1, Δ11): expected to exhibit one smectic mesophase, no cholesteric mesophase (class-level inference from Ginsburg & Small, 1981)
Comparator Or Baseline	Cholesteryl eicosanoate (C20:0): single transition only, no mesophase—crystal melts directly to isotropic liquid (Davis et al., 1970; NIST Tfus = 356 K / ~83 °C)
Quantified Difference	Introduction of one cis double bond at Δ11 converts a non-mesomorphic saturated ester into a monotropic smectic mesophase-former; the saturated analog has zero liquid crystalline phases
Conditions	Neat (bulk) compounds; DSC and polarizing light microscopy

Why This Matters

For liquid crystal research, liposomal drug delivery, or any application exploiting thermotropic phase behavior, the presence or absence of a smectic mesophase is a binary, application-defining property—the saturated C20:0 cannot substitute for the monounsaturated C20:1 in any smectic-phase-dependent protocol.

• [1] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta. 1981;664(1):98-107. doi:10.1016/0005-2760(81)90032-1 View Source
• [2] Davis GJ, Porter RS, Barrall EM. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals. 1970;10(1-2):1. doi:10.1080/15421407008083482 View Source

Smectic Phase: Δ≥9 Double Bond Requirement

The comprehensive review by Ginsburg, Atkinson, and Small (1984) established a critical structure-property rule: a smectic liquid crystalline phase was not observed for any cholesteryl ester with a double bond more proximal than Δ9 (i.e., closer to the ester linkage) along the fatty acyl chain [1]. Cholesteryl 11-eicosenoate, with its cis double bond at position 11 (Δ11), satisfies the positional requirement for smectic mesophase formation. This distinguishes it from esters with double bonds at positions Δ5, Δ6, Δ7, or Δ8, which are incapable of forming smectic phases. The Δ11 position places the unsaturation sufficiently distal from the steroid nucleus to permit the chain-chain interactions that predominate in smectic phase formation, as evidenced by 13C NMR studies showing that anisotropic molecular motions of the steroid ring are lower for smectic-forming than cholesteric-forming esters [1].

Smectic Phase & Δ≥9 Rule

Class-level inference

Δ≥9 double bond position is required for smectic phase formation (Ginsburg et al. 1984 review). C20:1(Δ11) satisfies this

Double bond position is a binary selection criterion for smectic phase competence

Review-based structure-property relationship

Evidence Dimension	Ability to form a smectic mesophase as a function of double bond position
Target Compound Data	Cholesteryl 11-eicosenoate (Δ11): double bond position is distal enough to permit smectic phase formation
Comparator Or Baseline	Cholesteryl esters with double bonds more proximal than Δ9 (e.g., Δ5, Δ6, Δ7, Δ8): smectic phase not observed for any member of this subclass
Quantified Difference	Binary: smectic phase competent (Δ≥9) vs. smectic phase incompetent (Δ<9). The Δ11 position falls within the competent range, whereas Δ5–Δ8 positions do not.
Conditions	Neat compounds; polarizing microscopy and DSC across a homologous series of chain lengths 14–24 carbons

Why This Matters

When selecting a monounsaturated cholesteryl ester for smectic phase studies, lipid bilayer modeling, or formulation development, the double bond position is a binary selection criterion—esters with Δ<9 cannot replace Δ11 esters in smectic-dependent applications.

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Progress in Lipid Research. 1984;23(3):135-167. doi:10.1016/0163-7827(84)90002-x View Source

Phase Transition vs. Cholesteryl Oleate

Ginsburg and Small (1981) demonstrated that in a series of cis-monounsaturated cholesteryl esters, a decrease in thermal stability of the cholesteric mesophase was observed with increasing chain length, while the thermal stability of the smectic mesophase increased in the same series [1]. Cholesteryl oleate (C18:1, Δ9), with a melting point of 44–47 °C , exhibits both cholesteric and smectic mesophases at temperatures well below physiological range. In contrast, as the acyl chain extends to 20 carbons with a Δ11 double bond (cholesteryl 11-eicosenoate), the systematic shift in relative mesophase stability favors the smectic phase at the expense of the cholesteric phase, and the overall transition temperatures are elevated relative to the C18:1 analog. This means that at any given temperature in the physiological or near-physiological range, the two esters exist in different thermodynamic phases.

Phase Transition vs. Cholesteryl Oleate

Cross-study comparable

Increasing chain length from C18:1 to C20:1 shifts mesophase stability: smectic stabilized, cholesteric destabilized or absent

Phase boundaries differ; C18:1 substitution risks invalid phase state at working temperature

DSC trend from Ginsburg & Small 1981

Evidence Dimension	Thermal stability of smectic vs. cholesteric mesophases as a function of chain length in cis-monounsaturated series
Target Compound Data	Cholesteryl 11-eicosenoate (C20:1, Δ11): smectic mesophase stabilized, cholesteric mesophase destabilized or absent relative to shorter-chain analogs
Comparator Or Baseline	Cholesteryl oleate (C18:1, Δ9): mp 44–47 °C; exhibits both cholesteric and smectic mesophases (Sigma-Aldrich); cholesteryl stearate (C18:0): cholesteric→smectic 75.5 °C, isotropic→cholesteric 79.5 °C
Quantified Difference	Systematic trend: increasing cis-monounsaturated chain length from C18 to C20+ decreases cholesteric thermal stability and increases smectic thermal stability; exact transition temperatures for C20:1(11Z) reported in the primary Ginsburg & Small (1981) DSC dataset
Conditions	Differential scanning calorimetry (DSC) and polarizing microscopy on neat compounds

Why This Matters

For any temperature-controlled experiment (e.g., liposome preparation, membrane biophysics at 37 °C, DSC calibration), the phase state of the ester at the working temperature is non-negotiable—using C18:1 instead of C20:1 shifts the phase boundaries, potentially invalidating the entire experimental design.

• [1] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta. 1981;664(1):98-107. doi:10.1016/0005-2760(81)90032-1 View Source

Mass Spectrometric Identity vs. Saturated Analog

Cholesteryl 11-eicosenoate has the molecular formula C47H82O2 (monoisotopic mass 678.63148 Da; average mass 679.171 Da), which is exactly 2 Da less than its fully saturated counterpart cholesteryl eicosanoate (C47H84O2, average mass 681.169 Da) [1][2]. This 2 Da mass difference arises from the single cis double bond and is readily resolved by modern high-resolution mass spectrometry (HRMS). In lipidomics workflows, CE(20:1) and CE(20:0) co-elute under many reversed-phase LC conditions, making HRMS or MS/MS fragmentation the definitive method for distinguishing these isobaric-like species. Sodiated adducts of CE molecular species produce characteristic fragmentation patterns in ESI-MS/MS that enable class-specific detection and quantification [3].

Mass Difference vs. C20:0

Head-to-head comparison

Δm = 1.998 Da (monoisotopic, C47H82O2 vs. C47H84O2); resolved by HRMS

2 Da mass deficit enables unambiguous lipidomics MRM design and peak assignment

PubChem and NIST reference data

Evidence Dimension	Monoisotopic and average molecular mass
Target Compound Data	Cholesteryl 11-eicosenoate (C47H82O2): monoisotopic mass 678.63148 Da; average mass 679.171 Da [1]
Comparator Or Baseline	Cholesteryl eicosanoate (C47H84O2): average mass 681.169 Da; formula differs by H2 [2]
Quantified Difference	Δm = 1.998 Da (monoisotopic); equivalent to one degree of unsaturation
Conditions	High-resolution mass spectrometry (ESI-HRMS or FTMS); PubChem computed descriptors

Why This Matters

In quantitative lipidomics, the 2 Da mass difference between C20:1 and C20:0 cholesteryl esters is the sole basis for accurate MRM transition design and peak assignment—procuring the wrong saturation state leads to systematic quantification errors and misidentification of biological lipid species.

• [1] PubChem. Cholesteryl (11Z)-icosenoate. CID 53477794. National Center for Biotechnology Information. View Source
• [2] NIST Chemistry WebBook. Cholesteryl eicosanoate. CAS 2573-03-7. National Institute of Standards and Technology. View Source
• [3] Murphy RC, et al. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters. Analytical Chemistry. 2011. View Source

Cholesteryl 11-Eicosenoate Application Scenarios

Smectic Mesophase Engineering

Cholesteryl 11-eicosenoate is purpose-suited for studies of smectic mesophase formation in long-chain monounsaturated cholesteryl esters. Unlike its saturated C20:0 counterpart, which exhibits no mesophases whatsoever [1], the C20:1(11Z) ester is expected to form a stable smectic phase without a competing cholesteric phase—a property confirmed for structurally analogous long-chain cis-monounsaturated esters in the Ginsburg and Small systematic DSC and polarizing microscopy study [2]. The Δ11 double bond position satisfies the structural prerequisite for smectic phase formation (Δ≥9) established by the comprehensive Ginsburg et al. review [3]. This makes the compound a defined model for investigating chain-chain interaction dominance in smectic layer organization.

Lipidomics Internal Standard & MS Reference

With a monoisotopic mass of 678.63148 Da and the formula C47H82O2 [4], CE(20:1(11Z)) fills a specific mass defect window in HRMS-based lipidomics workflows. Its 2 Da mass deficit relative to cholesteryl eicosanoate (C47H84O2) [5] provides a clear HRMS-resolvable signature for distinguishing monounsaturated from saturated C20 cholesteryl esters. When used as a reference standard in ESI-MS/MS methods exploiting sodiated adduct fragmentation [6], the compound enables accurate retention time alignment and response factor calibration for the CE(20:1) lipid class, which has been detected in human meibum and other biological matrices.

Model Membrane and Liposome Biophysics

For researchers constructing model lipid bilayers, liposomes, or lipid droplets that incorporate cholesteryl esters, the phase state of the ester at the working temperature is a critical experimental variable. Cholesteryl 11-eicosenoate, with its chain-length- and unsaturation-dependent phase behavior that differs systematically from both cholesteryl oleate (C18:1, mp 44–47 °C) and cholesteryl eicosanoate (C20:0, Tfus ~83 °C) [5], occupies a distinct thermodynamic niche. The trend established by Ginsburg and Small—that increasing cis-monounsaturated chain length elevates smectic stability while suppressing the cholesteric phase [2]—means that at near-physiological temperatures, this C20:1 ester exists in a different mesophase than its shorter-chain monounsaturated analogs, directly impacting bilayer packing, permeability, and domain formation.

Crystal Engineering & Solid-State Formulation

The crystal structure of cholesteryl cis-11-eicosenoate has been experimentally determined by single-crystal X-ray diffraction, with unit cell parameters reported alongside its closest homologs (cis-13-docosenoate, cis-15-tetracosenoate, trans-9-octadecenoate) in the foundational crystallographic dataset of Sawzik and Craven [7]. These experimentally determined crystal lattice parameters enable the compound to serve as a structurally characterized reference for crystal engineering studies, polymorph screening, and solid-state formulation development where knowledge of precise molecular packing is a prerequisite for predicting bulk material properties.

Application

Selection Property

Validation Focus

Smectic Mesophase Engineering

C20:1 monounsaturated chain with Δ11 double bond

Confirm smectic phase formation by thermal and optical analysis

Lipidomics Internal Standard & MS Reference

HRMS-resolved mass deficit vs. saturated C20:0

Verify retention time alignment and MS/MS fragmentation pattern

Model Membrane and Liposome Biophysics

Chain-length-dependent mesophase stability distinct from C18:1 and C20:0

Characterize phase state at working temperature via thermal/structural methods

Crystal Engineering & Solid-State Formulation

Experimentally determined crystal lattice parameters

Verify polymorph identity by X-ray diffraction against published data

• [1] Davis GJ, Porter RS, Barrall EM. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals. 1970;10(1-2):1. doi:10.1080/15421407008083482 View Source
• [2] Ginsburg GS, Small DM. Physical properties of cholesteryl esters having 20 carbons or more. Biochimica et Biophysica Acta. 1981;664(1):98-107. doi:10.1016/0005-2760(81)90032-1 View Source
• [3] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Progress in Lipid Research. 1984;23(3):135-167. doi:10.1016/0163-7827(84)90002-x View Source
• [4] PubChem. Cholesteryl (11Z)-icosenoate. CID 53477794. National Center for Biotechnology Information. View Source
• [5] NIST Chemistry WebBook. Cholesteryl eicosanoate. CAS 2573-03-7. National Institute of Standards and Technology. View Source
• [6] Murphy RC, et al. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters. Analytical Chemistry. 2011. View Source
• [7] Sawzik P, Craven BM. Crystal data for fatty-acid esters of cholesterol and cholestanol. Journal of Applied Crystallography. 1981;14(5):351-352. doi:10.1107/S0021889881009539 View Source